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Compound of Interest

Compound Name: Zinc-ethylenebis(dithiocarbamate)

Cat. No.: B1684293

A comprehensive review of the fungicidal performance of Zineb and Mancozeb, focusing on
their efficacy against key plant pathogens. This guide synthesizes experimental data to provide
researchers, scientists, and drug development professionals with a clear, data-driven
comparison of these two widely used dithiocarbamate fungicides.

Zineb and Mancozeb are broad-spectrum, non-systemic, contact fungicides belonging to the
ethylene bis-dithiocarbamate (EBDC) group. They are valued for their multi-site mode of action,
which confers a low risk of resistance development in fungal populations. While both fungicides
are effective against a wide array of fungal diseases in various crops, their performance can
differ based on the specific pathogen and environmental conditions. Mancozeb, a coordination
complex of zinc and maneb (manganese ethylene bis-dithiocarbamate), is often considered to
have a broader spectrum of activity and enhanced efficacy compared to Zineb, which is a zinc-
based EBDC.[1] This guide provides a comparative analysis of their efficacy, supported by
experimental data.

Quantitative Efficacy Comparison

The following tables summarize the comparative performance of Zineb and Mancozeb in
controlling early blight of tomato, caused by Alternaria solani. The data is derived from a field
and laboratory study by Yadav and Dabbas (2012).

Table 1: In Vitro Efficacy against Alternaria solani
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. . . Mycelial Growth Inhibition
Fungicide Concentration (%)

(%)
Mancozeb 0.20 98.15
Zineb 0.20 90.69

Table 2: Field Efficacy against Early Blight of Tomato (Alternaria solani)

Percent Disease

Treatment Concentration (%) Yield (q/ha)
Index (PDI)

Mancozeb 0.2 20.38 294.86

Zineb 0.2 29.13 261.60

Control - 57.63 161.76

The experimental data indicates that under the tested conditions, Mancozeb demonstrated
superior performance both in vitro and in the field. It exhibited a higher percentage of mycelial
growth inhibition and resulted in a lower disease index and a significantly higher crop yield
compared to Zineb.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below for reproducibility and
further research.

In Vitro Fungicide Evaluation: Poisoned Food Technique

This method is used to assess the efficacy of fungicides in inhibiting the mycelial growth of a
target pathogen in a controlled laboratory setting.

Objective: To determine the percentage of mycelial growth inhibition of Alternaria solani by
Zineb and Mancozeb.

Materials:
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Pure culture of Alternaria solani

Potato Dextrose Agar (PDA) medium
Zineb (75% WP) and Mancozeb (75% WP)
Sterile Petri plates (90 mm)

Sterile cork borer (5 mm diameter)
Incubator

Procedure:

Media Preparation: Prepare the required amount of PDA medium and sterilize it in an
autoclave.

Fungicide Incorporation: After autoclaving, allow the PDA to cool to approximately 45-50°C.
Just before pouring into sterile Petri plates, add the required concentration of Zineb and
Mancozeb to the molten PDA to achieve the desired final concentration (e.g., 0.2%).

Pouring Plates: Pour the fungicide-amended PDA into sterile Petri plates and allow them to
solidify. A control set of plates with PDA without any fungicide is also prepared.

Inoculation: From a 7-day-old pure culture of Alternaria solani, cut 5 mm diameter mycelial
discs using a sterile cork borer. Place one disc in the center of each fungicide-amended and
control plate.

Incubation: Incubate the inoculated plates at 25+2°C for 7 days, or until the mycelial growth
in the control plate almost covers the plate.

Data Collection: Measure the radial mycelial growth (in mm) in both the treated and control
plates.

Calculation of Inhibition: Calculate the percent inhibition of mycelial growth using the
following formula: Percent Inhibition = ((C - T) / C) x 100 Where:

o C = Average diameter of mycelial growth in the control plate (mm)
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o T = Average diameter of mycelial growth in the treated plate (mm)

Field Trial for Efficacy Evaluation

This protocol outlines the methodology for conducting a field experiment to evaluate the
efficacy of fungicides in controlling a plant disease under natural or artificially induced epidemic
conditions.

Objective: To compare the efficacy of Zineb and Mancozeb in controlling early blight of tomato
and to assess their impact on crop yield.

Experimental Design: Randomized Block Design (RBD) with three replications.

Plot Size: To be determined based on land availability and experimental requirements (e.g., 3m
X 2m).

Crop: Tomato (variety susceptible to early blight).
Treatments:

e Zineb (75% WP) at 0.2% concentration.

e Mancozeb (75% WP) at 0.2% concentration.

e Untreated Control (water spray).

Procedure:

o Crop Husbandry: Raise tomato seedlings in a nursery and transplant them into the main
field, following standard agronomic practices for the region.

o Fungicide Application: The first spray of the fungicides is applied at the initiation of the
disease symptoms. Subsequent sprays are given at 15-day intervals. The control plots are
sprayed with water.

o Disease Severity Assessment: Record the disease severity at regular intervals (e.g., 10 days
after each spray) using a 0-5 or 0-9 disease rating scale, where 0 represents no disease and
the highest number represents maximum disease severity.
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» Calculation of Percent Disease Index (PDI): Calculate the PDI using the following formula:
PDI = [Sum of (Class Frequency x Score of Rating Class)] / [(Total Number of Plants
Assessed) x (Maximum Disease Grade)] x 100[2]

 Yield Data: At the end of the experiment, harvest the tomatoes from each plot and record the

total yield in quintals per hectare (g/ha).

 Statistical Analysis: Analyze the collected data for disease severity and yield using
appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine the
significance of the differences between treatments.

Visualizing Experimental and Logical Relationships

The following diagrams, created using the DOT language, illustrate key aspects of the
fungicidal comparison and mode of action.
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Caption: Experimental workflow for in vitro and in vivo evaluation of fungicides.
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Caption: Multi-site mode of action of Zineb and Mancozeb on a fungal cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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